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Cat. No.: B11929903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of AJ2-71, a selective inhibitor of the solute carrier family 15 member A4 (SLC15A4).

[1][2] Adherence to these guidelines is crucial for maintaining the compound's integrity and

ensuring reproducible experimental outcomes in inflammation research.[1][2] The protocols

herein cover the preparation of a primary stock solution in dimethyl sulfoxide (DMSO) and

subsequent storage for both short- and long-term use.

Chemical Properties and Solubility
AJ2-71 is a small molecule inhibitor with the chemical formula C₂₀H₁₆N₄ and a molecular

weight of 312.37 g/mol .[3] For optimal use, understanding its solubility and stability is

paramount. The following table summarizes the key quantitative data for AJ2-71.
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Parameter Value Source

Molecular Formula C₂₀H₁₆N₄

Molecular Weight 312.37 g/mol

CAS Number 2700323-17-5

Appearance Solid [4]

Primary Solvent Dimethyl sulfoxide (DMSO)

Storage (Powder) -20°C for up to 3 years

Storage (Solvent)
-80°C for up to 1 year; -20°C

for up to 1 month
[1]

Short-term Storage 4°C for up to 1 week

Experimental Protocols
Protocol 1: Preparation of AJ2-71 Stock Solution (10 mM
in DMSO)
This protocol describes the preparation of a 10 mM stock solution of AJ2-71 in DMSO.

Materials:

AJ2-71 powder

Anhydrous/molecular sieve-dried dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Equilibration: Allow the vial of AJ2-71 powder to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out the desired amount of AJ2-71 powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 3.12 mg of AJ2-71 (Molecular Weight = 312.37).

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial

containing the AJ2-71 powder. For the 3.12 mg of AJ2-71, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex the solution until the AJ2-71 powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) or sonication

can be used to aid dissolution if necessary.[3] Visually inspect the solution to ensure there

are no visible particulates.

Sterilization (Optional): If required for your specific application, the stock solution can be

sterilized by filtering through a 0.22 µm chemical-resistant (e.g., PTFE) syringe filter.

However, as DMSO itself has sterilizing properties, this is often not necessary.[3]

Protocol 2: Storage and Handling of AJ2-71 Stock
Solution
Proper storage is critical to maintain the stability and activity of the AJ2-71 stock solution.

Long-Term Storage:

For long-term storage (up to 1 year), the stock solution should be stored at -80°C.[3]

It is highly recommended to aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles, which can degrade the compound.[3][1]

Short-Term Storage:

For frequent use, aliquots of the stock solution can be stored at 4°C for up to one week.[3]

Alternatively, for storage up to one month, aliquots can be kept at -20°C.[1]
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Handling:

When retrieving the stock solution from the freezer, allow the vial to equilibrate to room

temperature before opening.

Before preparing working solutions, briefly vortex the stock solution to ensure homogeneity.

For in vivo experiments, it is recommended to prepare fresh working solutions daily.[1] A

common formulation involves a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline.[3]

Visual Workflow
The following diagram illustrates the workflow for the preparation and storage of the AJ2-71
stock solution.

Workflow for AJ2-71 Stock Solution Preparation and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solution]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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